1-(2-Acetamido-1,3-thiazole-4-carbonyl)-3-methylpiperidine-4-carboxylic acid

• IUPAC Name: 1-(2-acetamido-1,3-thiazole-4-carbonyl)-3-methylpiperidine-4-carboxylic acid
• InChI: InChI=1S/C13H17N3O4S/c1-7-5-16(4-3-9(7)12(19)20)11(18)10-6-21-13(15-10)14-8(2)17/h6-7,9H,3-5H2,1-2H3,(H,19,20)(H,14,15,17)
• InChI Key: RIZYDSKKCWPMJL-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(CCC1C(=O)O)C(=O)C2=CSC(=N2)NC(=O)C
• Molecular Formula: C13H17N3O4S
• Molecular Weight: 311.36 g/mol

Description

1-(2-Acetamido-1,3-thiazole-4-carbonyl)-3-methylpiperidine-4-carboxylic acid, also known as ATMC, is a chemical compound with a molecular formula of C14H20N4O4S2. It is a thiazole-containing amino acid derivative that has been found to have potential applications in scientific research. ATMC is a synthetic compound that can be synthesized through a variety of methods.

Mechanism of Action

The mechanism of action of 1-(2-Acetamido-1,3-thiazole-4-carbonyl)-3-methylpiperidine-4-carboxylic acid is not fully understood. However, it is believed to inhibit the activity of metalloproteinases by binding to the zinc ion in the active site of the enzyme. This prevents the enzyme from functioning properly and inhibits its ability to degrade extracellular matrix proteins. 1-(2-Acetamido-1,3-thiazole-4-carbonyl)-3-methylpiperidine-4-carboxylic acid also inhibits the production of pro-inflammatory cytokines by blocking the activation of NF-κB, a transcription factor that regulates the expression of genes involved in inflammation.
Biochemical and Physiological Effects:
1-(2-Acetamido-1,3-thiazole-4-carbonyl)-3-methylpiperidine-4-carboxylic acid has been found to have several biochemical and physiological effects. It has been shown to inhibit the activity of metalloproteinases, which can prevent the invasion and metastasis of cancer cells. 1-(2-Acetamido-1,3-thiazole-4-carbonyl)-3-methylpiperidine-4-carboxylic acid also has anti-inflammatory properties and can inhibit the production of pro-inflammatory cytokines. Additionally, 1-(2-Acetamido-1,3-thiazole-4-carbonyl)-3-methylpiperidine-4-carboxylic acid has been found to inhibit the growth of certain bacteria and fungi.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(2-Acetamido-1,3-thiazole-4-carbonyl)-3-methylpiperidine-4-carboxylic acid in lab experiments is that it is a synthetic compound that can be easily synthesized and purified. Additionally, 1-(2-Acetamido-1,3-thiazole-4-carbonyl)-3-methylpiperidine-4-carboxylic acid has been found to have potential applications in scientific research, particularly in the areas of cancer and inflammation. However, one limitation of using 1-(2-Acetamido-1,3-thiazole-4-carbonyl)-3-methylpiperidine-4-carboxylic acid in lab experiments is that its mechanism of action is not fully understood, which can make it difficult to interpret experimental results.

Future Directions

There are several future directions for research involving 1-(2-Acetamido-1,3-thiazole-4-carbonyl)-3-methylpiperidine-4-carboxylic acid. One area of research could focus on further elucidating its mechanism of action. This could involve the use of structural biology techniques to determine the binding site of 1-(2-Acetamido-1,3-thiazole-4-carbonyl)-3-methylpiperidine-4-carboxylic acid on metalloproteinases. Another area of research could focus on developing derivatives of 1-(2-Acetamido-1,3-thiazole-4-carbonyl)-3-methylpiperidine-4-carboxylic acid that have improved activity and selectivity. Additionally, more studies could be conducted to investigate the potential applications of 1-(2-Acetamido-1,3-thiazole-4-carbonyl)-3-methylpiperidine-4-carboxylic acid in other areas of scientific research, such as infectious diseases.

Synthesis Methods

1-(2-Acetamido-1,3-thiazole-4-carbonyl)-3-methylpiperidine-4-carboxylic acid can be synthesized through a variety of methods. One common method involves the reaction of 2-acetamidothiazole-4-carboxylic acid with 3-methylpiperidine-4-carboxylic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC). The resulting product is then purified through column chromatography to obtain pure 1-(2-Acetamido-1,3-thiazole-4-carbonyl)-3-methylpiperidine-4-carboxylic acid.

Scientific Research Applications

1-(2-Acetamido-1,3-thiazole-4-carbonyl)-3-methylpiperidine-4-carboxylic acid has potential applications in scientific research. It has been found to inhibit the activity of metalloproteinases, which are enzymes that play a role in cancer invasion and metastasis. 1-(2-Acetamido-1,3-thiazole-4-carbonyl)-3-methylpiperidine-4-carboxylic acid has also been shown to have anti-inflammatory properties and can inhibit the production of pro-inflammatory cytokines. Additionally, 1-(2-Acetamido-1,3-thiazole-4-carbonyl)-3-methylpiperidine-4-carboxylic acid has been found to inhibit the growth of certain bacteria and fungi.